Cas no 865199-60-6 (methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865199-60-6
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 6432642
• PubChem ID: 4672736
• Update Time: 2025-10-24

methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• methyl 2-[(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• SR-01000908667-1
• AKOS024607246
• F1366-1454
• 865199-60-6
• methyl 2-(2-benzoylimino-6-methoxy-1,3-benzothiazol-3-yl)acetate
• (Z)-methyl 2-(2-(benzoylimino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate
• SR-01000908667
• HMS1653G19
• 3(2H)-Benzothiazoleacetic acid, 2-(benzoylimino)-6-methoxy-, methyl ester

• Inchi： 1S/C18H16N2O4S/c1-23-13-8-9-14-15(10-13)25-18(20(14)11-16(21)24-2)19-17(22)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• InChI Key： AOYUDLLWOHDCMY-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 356.08307817g/mol
• Monoisotopic Mass: 356.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 529.3±60.0 °C(Predicted)
• pka: -1.80±0.20(Predicted)

Additional information on methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Guide to Methyl 2-(2Z)-2-(Benzoylimino)-6-Methoxy-2,3-Dihydro-1,3-Benzothiazol-3-Ylacetate (CAS No. 865199-60-6)

Methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865199-60-6) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This benzothiazole derivative features a unique molecular structure, combining a benzoyl imino group and a methoxy-substituted benzothiazole core, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its structural versatility and potential applications in drug discovery.

The methyl ester group in methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate enhances its solubility in organic solvents, facilitating its use in various synthetic pathways. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds. The Z-configuration of the imino group is particularly noteworthy, as it influences the compound's reactivity and interaction with biological targets.

From an industrial perspective, CAS No. 865199-60-6 is gaining attention for its potential in crop protection formulations. The methoxybenzothiazole moiety is known to exhibit herbicidal and fungicidal properties, making it a candidate for next-generation agrochemicals. With the increasing focus on sustainable agriculture, this compound's role in developing eco-friendly pest control solutions is a hot topic among researchers and manufacturers.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate, ensuring high purity and consistency for research applications. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing a key concern in the chemical supply chain.

In the context of green chemistry, synthetic routes for CAS No. 865199-60-6 are being optimized to reduce waste and energy consumption. Catalytic methods and solvent-free reactions are among the innovative approaches being explored, reflecting the industry's shift toward environmentally responsible practices. These advancements are likely to enhance the compound's commercial viability in the coming years.

The global market for benzothiazole derivatives is expanding, driven by their applications in pharmaceuticals, agriculture, and material science. As a niche product, methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate is poised to benefit from this trend, with custom synthesis and contract manufacturing opportunities on the rise. Suppliers are increasingly offering this compound in bulk quantities to meet growing demand from research institutions and industrial clients.

For researchers investigating structure-activity relationships (SAR), this compound serves as a valuable scaffold for designing new molecules with tailored properties. Its modular structure allows for systematic modifications, enabling the exploration of diverse biological activities. Recent publications have highlighted its potential in targeting inflammatory pathways and oxidative stress-related disorders, areas of high interest in modern drug development.

Safety data for CAS No. 865199-60-6 indicate that standard laboratory precautions are sufficient for handling this material. Proper personal protective equipment (PPE) and ventilation are recommended, as with most organic compounds. The compound's non-hazardous classification under current regulations makes it accessible for widespread research use without stringent permitting requirements.

Looking ahead, the development of high-throughput screening methods for methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate derivatives could accelerate discovery efforts in multiple fields. Computational chemistry and AI-assisted drug design platforms are increasingly incorporating such specialized building blocks into their virtual libraries, reflecting the compound's growing importance in rational drug design strategies.

In conclusion, methyl 2-(2Z)-2-(benzoylimino)-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a versatile and promising chemical entity with broad applicability across life sciences. Its unique structural features and evolving applications ensure continued relevance in cutting-edge research, making it a compound to watch in the coming years as new discoveries emerge.